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Compound of Interest

Compound Name: Cardanol diene

Cat. No.: B8069747 Get Quote

An In-depth Technical Guide to Cardanol Diene

Core Substance Identification
CAS Number: 51546-63-5[1][2][3][4]

Molecular Formula: C₂₁H₃₂O[1][3][4]

Physicochemical Properties
Cardanol diene, a phenol derivative found in cashew nut shell liquid (CNSL), presents as a

neat oil.[4] Its lipophilic nature is indicated by its solubility in various organic solvents.

Property Value

IUPAC Name 3-((8Z,11Z)-pentadeca-8,11-dien-1-yl)phenol[2]

Molecular Weight 300.5 g/mol [4]

Appearance Neat oil[4]

Solubility
DMF: 20 mg/mlDMSO: 15 mg/mlEthanol: 22

mg/mlEthanol:PBS (pH 7.2) (1:1): 0.5 mg/ml[4]

λmax 244, 273 nm[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8069747?utm_src=pdf-interest
https://www.benchchem.com/product/b8069747?utm_src=pdf-body
https://www.biosynth.com/p/BCA54663/51546-63-5-cardanol-diene
https://www.jocpr.com/articles/antibacterial-activity-of-diazotised-dyes-synthesized-from-cardanol.pdf
https://www.medchemexpress.com/cardanol-diene.html?locale=fr-FR
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.biosynth.com/p/BCA54663/51546-63-5-cardanol-diene
https://www.medchemexpress.com/cardanol-diene.html?locale=fr-FR
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.benchchem.com/product/b8069747?utm_src=pdf-body
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.jocpr.com/articles/antibacterial-activity-of-diazotised-dyes-synthesized-from-cardanol.pdf
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications
Cardanol diene has garnered attention in the scientific community for its notable biological

activities, particularly as a tyrosinase inhibitor and an antibacterial agent.

Enzyme Inhibition
Cardanol diene is an effective inhibitor of tyrosinase, a key enzyme in melanin biosynthesis.[3]

[4] This property makes it a compound of interest for applications in the cosmetic and

pharmaceutical industries for addressing hyperpigmentation.

Biological Target IC₅₀ Value

Tyrosinase 52.5 μM[3][4]

Antibacterial and Anti-biofilm Activity
Cardanol diene exhibits antibacterial properties.[1] Furthermore, it serves as a precursor for

the synthesis of cardanol-metal complexes which have been shown to inhibit the formation of

biofilms by uropathogenic E. coli.[3][4]

Experimental Protocols
Protocol 1: Tyrosinase Inhibition Assay
This protocol outlines a general procedure for determining the tyrosinase inhibitory activity of

cardanol diene, based on common spectrophotometric methods.

Materials:

Mushroom Tyrosinase

L-DOPA (3,4-dihydroxyphenylalanine)

Phosphate Buffer (pH 6.8)

Cardanol diene

Spectrophotometer (capable of reading at 475-490 nm)
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Procedure:

Prepare a stock solution of cardanol diene in a suitable solvent (e.g., DMSO).

In a 96-well plate, add phosphate buffer, L-DOPA solution, and various concentrations of the

cardanol diene solution.

Initiate the enzymatic reaction by adding the mushroom tyrosinase solution to each well.

Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period.

Measure the absorbance of the resulting dopachrome at 475-490 nm using a

spectrophotometer.

A control reaction without the inhibitor should be run in parallel.

The percentage of inhibition is calculated using the formula: % Inhibition = [(Absorbance of

Control - Absorbance of Test) / Absorbance of Control] x 100

The IC₅₀ value, the concentration of inhibitor required to inhibit 50% of the enzyme activity,

can be determined by plotting the percentage of inhibition against the inhibitor concentration.

Protocol 2: Antibacterial Susceptibility Testing (Disc
Diffusion Method)
This protocol describes the disc diffusion method to assess the antibacterial activity of

cardanol diene.

Materials:

Bacterial strains (e.g., E. coli, Staphylococcus aureus)

Muller-Hinton Agar

Sterile paper discs

Cardanol diene
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Positive control (standard antibiotic)

Negative control (solvent used to dissolve cardanol diene)

Incubator

Procedure:

Prepare Muller-Hinton agar plates.

Inoculate the surface of the agar plates uniformly with the test bacterial strain.

Prepare a stock solution of cardanol diene in an appropriate solvent.

Impregnate sterile paper discs with a known concentration of the cardanol diene solution.

Place the impregnated discs, along with positive and negative control discs, onto the surface

of the inoculated agar plates.

Incubate the plates at 37°C for 24 hours.

After incubation, measure the diameter of the zone of inhibition (the clear area around the

disc where bacterial growth is inhibited) in millimeters. The size of the zone is indicative of

the antibacterial activity.

Visualizations
Composition of Technical Cardanol
Technical cardanol, derived from cashew nut shell liquid, is a mixture of structurally related

phenolic compounds. The following diagram illustrates the typical composition.
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Composition of Technical Cardanol

Technical Cardanol

Cardanol Monoene

~48-49%

Cardanol Diene

~16-17%

Cardanol Triene

~29-30%

Saturated Cardanol

~5-8%

Workflow for Tyrosinase Inhibition Assay

Preparation of Reagents
(Enzyme, Substrate, Buffer, Inhibitor)

Reaction Setup in 96-well plate

Incubation at Controlled Temperature

Spectrophotometric Measurement
(Absorbance at 475-490 nm)

Data Analysis
(% Inhibition, IC50 Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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